Cas no 1869351-24-5 (2-{[(6-Chloropyridin-3-yl)methyl]amino}-3-methylbutanamide)

2-{[(6-Chloropyridin-3-yl)methyl]amino}-3-methylbutanamide is a specialized chemical compound featuring a chloropyridinylmethylamino backbone coupled with a branched aliphatic amide moiety. Its structural design imparts unique reactivity and potential applications in agrochemical and pharmaceutical research, particularly as an intermediate in the synthesis of biologically active molecules. The presence of the 6-chloropyridinyl group enhances its binding affinity in target interactions, while the 3-methylbutanamide segment contributes to improved solubility and metabolic stability. This compound is valued for its versatility in derivatization, enabling the development of novel analogs with tailored properties. Suitable for controlled laboratory use, it requires handling under standard safety protocols due to its reactive functional groups.
2-{[(6-Chloropyridin-3-yl)methyl]amino}-3-methylbutanamide structure
1869351-24-5 structure
Product Name:2-{[(6-Chloropyridin-3-yl)methyl]amino}-3-methylbutanamide
CAS No:1869351-24-5
MF:C11H16ClN3O
MW:241.717241287231
CID:6196885
PubChem ID:165795151
Update Time:2025-10-24

2-{[(6-Chloropyridin-3-yl)methyl]amino}-3-methylbutanamide Chemical and Physical Properties

Names and Identifiers

    • 2-{[(6-chloropyridin-3-yl)methyl]amino}-3-methylbutanamide
    • EN300-841889
    • 1869351-24-5
    • 2-{[(6-Chloropyridin-3-yl)methyl]amino}-3-methylbutanamide
    • Inchi: 1S/C11H16ClN3O/c1-7(2)10(11(13)16)15-6-8-3-4-9(12)14-5-8/h3-5,7,10,15H,6H2,1-2H3,(H2,13,16)
    • InChI Key: LAECLLCETBOPIM-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C=N1)CNC(C(N)=O)C(C)C

Computed Properties

  • Exact Mass: 241.0981898g/mol
  • Monoisotopic Mass: 241.0981898g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 68Ų

2-{[(6-Chloropyridin-3-yl)methyl]amino}-3-methylbutanamide Pricemore >>

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Additional information on 2-{[(6-Chloropyridin-3-yl)methyl]amino}-3-methylbutanamide

Comprehensive Overview of 2-{[(6-Chloropyridin-3-yl)methyl]amino}-3-methylbutanamide (CAS No. 1869351-24-5)

In the realm of organic chemistry and pharmaceutical research, 2-{[(6-Chloropyridin-3-yl)methyl]amino}-3-methylbutanamide (CAS No. 1869351-24-5) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in various scientific and industrial domains. The compound's systematic name reflects its intricate chloropyridinyl and methylbutanamide moieties, which contribute to its distinct chemical properties.

The 6-Chloropyridin-3-yl group in 2-{[(6-Chloropyridin-3-yl)methyl]amino}-3-methylbutanamide is a critical component that influences its reactivity and interaction with biological targets. Researchers have explored its role in the development of novel agrochemicals and pharmaceutical intermediates, aligning with current trends in sustainable chemistry and green synthesis. The compound's amino acid derivative nature also makes it a candidate for studies in peptide mimetics and drug design, topics frequently searched in academic and industrial databases.

From a synthetic perspective, CAS No. 1869351-24-5 exemplifies the growing demand for high-purity specialty chemicals. Its synthesis often involves multi-step organic reactions, including reductive amination and amide coupling, techniques widely discussed in modern chemistry forums. The compound's solubility and stability under various conditions are frequently queried by researchers, highlighting its practical relevance in formulation development.

In the context of structure-activity relationships (SAR), 2-{[(6-Chloropyridin-3-yl)methyl]amino}-3-methylbutanamide serves as a valuable scaffold for molecular optimization. Computational chemists often investigate its conformational flexibility and hydrogen bonding potential, addressing common questions about bioisosteric replacements in medicinal chemistry. These aspects resonate with the increasing use of AI-driven drug discovery tools, a hot topic in contemporary research.

Analytical characterization of CAS No. 1869351-24-5 typically employs advanced techniques such as HPLC-MS and NMR spectroscopy, addressing the community's focus on quality control in chemical manufacturing. Discussions around its spectral data interpretation frequently appear in scientific literature, catering to the needs of analytical chemists and regulatory professionals.

As the scientific community continues to explore nitrogen-containing heterocycles, compounds like 2-{[(6-Chloropyridin-3-yl)methyl]amino}-3-methylbutanamide remain at the forefront of innovation. Its potential applications in crop protection and biomedical research align with global priorities in food security and healthcare, making it a subject of ongoing investigation and development.

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